Cas no 148651-48-3 (Benzene,1-(1-methylethyl)-4-(1-propyn-1-yl)-)
148651-48-3 structure
Product Name:Benzene,1-(1-methylethyl)-4-(1-propyn-1-yl)-
CAS No:148651-48-3
MF:C12H14
MW:158.239563465118
CID:100435
PubChem ID:45096061
Update Time:2025-04-18
Benzene,1-(1-methylethyl)-4-(1-propyn-1-yl)- Chemical and Physical Properties
Names and Identifiers
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- Benzene,1-(1-methylethyl)-4-(1-propyn-1-yl)-
- 1-propan-2-yl-4-prop-1-ynylbenzene
- Benzene, 1-(1-methylethyl)-4-(1-propynyl)- (9CI)
- 148651-48-3
- 1-(Propan-2-yl)-4-(prop-1-yn-1-yl)benzene
- DTXSID10667446
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- Inchi: 1S/C12H14/c1-4-5-11-6-8-12(9-7-11)10(2)3/h6-10H,1-3H3
- InChI Key: HKNWPSXJVOLJHW-UHFFFAOYSA-N
- SMILES: C(C)(C)C1C=CC(C#CC)=CC=1
Computed Properties
- Exact Mass: 158.10962
- Monoisotopic Mass: 158.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0A^2
- XLogP3: 3.8
Experimental Properties
- PSA: 0
Benzene,1-(1-methylethyl)-4-(1-propyn-1-yl)- Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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